ursodeoxycholylcysteic acid
ursodeoxycholylcysteic acid
Brand Name:
Vulcanchem
CAS No.:
119059-81-3
VCID:
VC0219513
InChI:
InChI=1S/C29H47NO7S/c1-16(4-7-24(33)30-22(27(36)37)14-38-15-25(34)35)19-5-6-20-26-21(9-11-29(19,20)3)28(2)10-8-18(31)12-17(28)13-23(26)32/h16-23,26,31-32H,4-15H2,1-3H3,(H,30,33)(H,34,35)(H,36,37)/t16-,17+,18-,19-,20?,21?,22+,23+,26?,28+,29-/m1/s1
SMILES:
CC(CCC(=O)NC(CSCC(=O)O)C(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
Molecular Formula:
C29H47NO7S
Molecular Weight:
553.8 g/mol
ursodeoxycholylcysteic acid
CAS No.: 119059-81-3
Main Products
VCID: VC0219513
Molecular Formula: C29H47NO7S
Molecular Weight: 553.8 g/mol
| CAS No. | 119059-81-3 |
|---|---|
| Product Name | ursodeoxycholylcysteic acid |
| Molecular Formula | C29H47NO7S |
| Molecular Weight | 553.8 g/mol |
| IUPAC Name | (2R)-3-(carboxymethylsulfanyl)-2-[[(4R)-4-[(3R,5S,7S,10S,13R,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]propanoic acid |
| Standard InChI | InChI=1S/C29H47NO7S/c1-16(4-7-24(33)30-22(27(36)37)14-38-15-25(34)35)19-5-6-20-26-21(9-11-29(19,20)3)28(2)10-8-18(31)12-17(28)13-23(26)32/h16-23,26,31-32H,4-15H2,1-3H3,(H,30,33)(H,34,35)(H,36,37)/t16-,17+,18-,19-,20?,21?,22+,23+,26?,28+,29-/m1/s1 |
| Standard InChIKey | ZWSORXOIMLQGIS-JSFYCSFPSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)N[C@@H](CSCC(=O)O)C(=O)O)[C@H]1CCC2[C@@]1(CCC3C2[C@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C |
| SMILES | CC(CCC(=O)NC(CSCC(=O)O)C(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Canonical SMILES | CC(CCC(=O)NC(CSCC(=O)O)C(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Synonyms | UDC-cysA ursodeoxycholylcysteic acid |
| PubChem Compound | 195291 |
| Last Modified | Nov 11 2021 |
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